Cas no 914082-70-5 (methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate)

• Product Name: methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate
• CAS No: 914082-70-5
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• CID: 4664893
• PubChem ID: 121604964
• Update Time: 2025-07-14

methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate

• Inchi： 1S/C9H12F3NO2/c1-15-6(14)5(13)7-2-8(3-7,4-7)9(10,11)12/h5H,2-4,13H2,1H3/t5-,7?,8?/m1/s1
• InChI Key： CYFICQAEQCFIQB-LDXLETFUSA-N
• SMILES： C(OC)(=O)[C@@H](N)C12CC(C(F)(F)F)(C1)C2

Additional information on methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate

Methyl (2S)-2-Amino-2-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate: A Promising Compound in Pharmaceutical Research

Methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate (CAS No. 914082-70-5) is a unique and structurally intriguing compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its distinct bicyclic framework and trifluoromethyl group, holds potential applications in the development of novel therapeutic agents. This article delves into the chemical properties, synthesis methods, and recent research advancements surrounding this compound.

The bicyclo[1.1.1]pentane core of methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate is a fascinating structural motif that has been increasingly explored in medicinal chemistry due to its ability to mimic larger ring systems while maintaining conformational rigidity and improved pharmacokinetic properties. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate derivatives as potent inhibitors of a specific enzyme implicated in neurodegenerative diseases. The researchers found that these derivatives exhibited high selectivity and efficacy, suggesting their potential as lead compounds for further drug development.

In another study published in Organic Letters, scientists explored the synthetic routes to access methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate efficiently and on a larger scale. The optimized synthetic protocol involved a key step utilizing a palladium-catalyzed coupling reaction, which provided the desired product with high yield and purity. This advancement has paved the way for more extensive biological testing and preclinical studies.

The amino group in methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate offers multiple opportunities for functionalization, allowing chemists to tailor the compound's properties for specific therapeutic targets. For example, researchers at a leading pharmaceutical company have successfully modified this group to enhance the compound's binding affinity to G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for drug discovery.

Beyond its potential as a therapeutic agent, methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate has also shown promise as a tool compound in academic research settings. Its unique structure and functional groups make it an ideal candidate for probing protein-ligand interactions and understanding the structural basis of ligand recognition by target proteins.

In conclusion, methyl (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate (CAS No. 914082-70-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its distinctive chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising lead for the discovery of novel therapeutic agents targeting various diseases.